Cas no 2089698-67-7 (Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate)

• Product Name: Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate
• CAS No: 2089698-67-7
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5277309
• Update Time: 2025-06-14

Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate
• Ethyl1-oxa-4-azaspiro[4.5]decane-3-carboxylate
• 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester

• Inchi： 1S/C11H19NO3/c1-2-14-10(13)9-8-15-11(12-9)6-4-3-5-7-11/h9,12H,2-8H2,1H3
• InChI Key： ANQZLBBJUWKLIV-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OCC)NC21CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6

Additional information on Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate

Research Brief on Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate (CAS: 2089698-67-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate (CAS: 2089698-67-7) is a spirocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique spirocyclic scaffold, has been explored for its ability to modulate biological targets, particularly in the central nervous system (CNS) and as a building block for novel pharmacophores. Recent studies have highlighted its role in the synthesis of bioactive molecules and its potential as a key intermediate in the development of new therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate in the construction of spirocyclic γ-lactams, which are known for their diverse pharmacological activities. The researchers demonstrated that this compound could serve as a versatile precursor for the synthesis of spirocyclic analogs with enhanced binding affinity to GABA receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its role in the design of protease inhibitors. The spirocyclic structure of Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate was found to confer conformational rigidity, which improved the selectivity and potency of the resulting inhibitors against viral proteases. This finding opens new avenues for the development of antiviral therapies, particularly for emerging pathogens where traditional scaffolds have shown limitations.

Beyond its direct pharmacological applications, Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate has also been utilized in chemical biology as a tool compound. A 2022 study in ACS Chemical Biology reported its use in the development of fluorescent probes for imaging cellular processes. The spirocyclic core was functionalized with fluorophores to create probes that could selectively label specific organelles, enabling real-time visualization of cellular dynamics. This application underscores the compound's versatility beyond traditional drug discovery.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of derivatives based on this scaffold. Recent advances in flow chemistry and catalytic methods, as reported in Organic Process Research & Development, have addressed some of these limitations by improving yield and scalability. These technological improvements are expected to accelerate the translation of research findings into clinical applications.

In conclusion, Ethyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate (CAS: 2089698-67-7) represents a valuable scaffold in modern medicinal chemistry with diverse applications ranging from CNS drug discovery to chemical biology tools. Its unique structural features continue to inspire innovative research across multiple therapeutic areas. Future studies are likely to focus on expanding its utility through targeted derivatization and exploring its potential in combination therapies.